Cas no 101581-15-1 (3-Cinnolinamine, 6-chloro-)

• Product Name: 3-Cinnolinamine, 6-chloro-
• CAS No: 101581-15-1
• MF: C₈H₆ClN₃
• MW: 179.606339931488
• CID: 1132661
• Update Time: 2024-07-27

3-Cinnolinamine, 6-chloro- Chemical and Physical Properties

Names and Identifiers

• 3-Cinnolinamine, 6-chloro-

• Inchi： 1S/C8H6ClN3/c9-6-1-2-7-5(3-6)4-8(10)12-11-7/h1-4H,(H2,10,12)
• InChI Key： QFLOQNXVGYPQLL-UHFFFAOYSA-N
• SMILES： N1=C2C(C=C(Cl)C=C2)=CC(N)=N1

Computed Properties

• Exact Mass: 179.02518

Experimental Properties

• Density: 1.445±0.06 g/cm3(Predicted)
• Boiling Point: 393.1±45.0 °C(Predicted)
• PSA: 51.8
• pka: 3.09±0.10(Predicted)